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Compound of Interest

Compound Name: IKs124

Cat. No.: B1674435 Get Quote

Technical Support Center: CHIR-124
Welcome to the technical support center for CHIR-124. This resource is designed to assist

researchers, scientists, and drug development professionals in overcoming common

challenges encountered when working with CHIR-124 in vitro, with a specific focus on solubility

issues.

Frequently Asked Questions (FAQs)
Q1: What is CHIR-124 and what is its primary mechanism of action?

A1: CHIR-124 is a potent and selective small molecule inhibitor of Checkpoint Kinase 1 (Chk1),

a crucial serine/threonine-specific protein kinase involved in the DNA damage response (DDR)

and cell cycle checkpoint control.[1][2] Its IC50 (half-maximal inhibitory concentration) for Chk1

is approximately 0.3 nM.[2][3][4] By inhibiting Chk1, CHIR-124 can abrogate cell cycle

checkpoints, particularly the G2/M checkpoint, leading to increased sensitivity of cancer cells to

DNA-damaging agents.[2][5] It has significantly less activity against other kinases like Chk2,

CDK2/4, and Cdc2.[4][6]

Q2: What is the solubility of CHIR-124 in common laboratory solvents?

A2: CHIR-124 is poorly soluble in aqueous solutions but is soluble in organic solvents.[4][7]

Dimethyl sulfoxide (DMSO) is the most commonly used solvent for preparing stock solutions.[8]

Solubility in DMSO can vary slightly between suppliers, so it is always recommended to consult
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the manufacturer's product datasheet. Please refer to the data table below for a summary of

reported solubility values.

Q3: Can I dissolve CHIR-124 directly in cell culture media or phosphate-buffered saline (PBS)?

A3: No, CHIR-124 is practically insoluble in water and aqueous buffers like PBS and cell

culture media.[4][7] A concentrated stock solution must first be prepared in an organic solvent,

typically DMSO, before further dilution into your experimental medium.

Q4: How should I store my CHIR-124 stock solution?

A4: CHIR-124 stock solutions in DMSO should be aliquoted to avoid repeated freeze-thaw

cycles and stored at -20°C or -80°C for long-term stability.[3][7] Powdered CHIR-124 is typically

stored at -20°C.[8] Always refer to the manufacturer's specific storage recommendations.

Troubleshooting Guide: Overcoming CHIR-124
Precipitation in Vitro
Issue: I observed a precipitate after diluting my CHIR-124 DMSO stock into my cell culture

medium.

This is a common issue known as "crashing out," which occurs when a compound that is highly

soluble in an organic solvent is introduced into an aqueous environment where it is poorly

soluble.[9]
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Potential Cause Explanation Recommended Solution

High Final Concentration

The final concentration of

CHIR-124 in the cell culture

medium exceeds its aqueous

solubility limit.

- Lower the final working

concentration of CHIR-124 in

your experiment. - Perform a

dose-response curve to

determine the optimal, non-

precipitating concentration for

your cell line.

Improper Dilution Technique

Rapidly adding a concentrated

DMSO stock directly into the

full volume of aqueous

medium creates localized high

concentrations, leading to

immediate precipitation.[10]

- Pre-warm your cell culture

medium to 37°C.[9] - Add the

CHIR-124 DMSO stock

dropwise to the medium while

gently vortexing or swirling to

ensure rapid and even

dispersion.[10] - Consider

preparing an intermediate

dilution in a smaller volume of

medium first.

Low Temperature of Media

The solubility of many

compounds, including CHIR-

124, decreases at lower

temperatures.

Always use pre-warmed

(37°C) cell culture media for

preparing your final working

solutions.[9]

High DMSO Concentration in

Final Solution

While DMSO aids in solubility,

high final concentrations can

be toxic to cells. A common

practice is to keep the final

DMSO concentration at or

below 0.1% to 0.5%.

- Prepare a more concentrated

initial stock solution in DMSO

to minimize the volume added

to the cell culture medium. -

Always include a vehicle

control (medium with the same

final concentration of DMSO)

in your experiments.

Media Components Components in the cell culture

medium, such as salts and

proteins in fetal bovine serum

(FBS), can sometimes interact

- Test the solubility of CHIR-

124 in a simpler aqueous

solution like PBS to determine

if media components are a

contributing factor. - If possible,
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with the compound and reduce

its solubility.[11][12]

and compatible with your cell

line, consider using a different

basal medium or serum-free

medium.

Data Presentation
Table 1: Reported Solubility of CHIR-124 in Various Solvents

Solvent Solubility Molar Equivalent Source

DMSO ~14 mg/mL ~33.34 mM [7]

DMSO ~10 mg/mL [8][13]

DMSO ~7.14 mg/mL ~17.00 mM [3]

DMSO ~7 mg/mL ~16.67 mM [4]

DMSO ~2 mg/mL [14]

Dimethylformamide

(DMF)
~3 mg/mL [8][13]

Water Insoluble [4]

Ethanol Insoluble [4]

Note: The molecular weight of CHIR-124 is 419.91 g/mol .

Experimental Protocols
Protocol 1: Preparation of a 10 mM CHIR-124 Stock Solution in DMSO

Materials:

CHIR-124 powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated pipette and sterile tips

Vortex mixer

Analytical balance

Procedure:

Under a chemical fume hood, carefully weigh out the desired amount of CHIR-124 powder.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.199 mg of CHIR-124.

Transfer the weighed powder to a sterile vial.

Add the calculated volume of DMSO to the vial. For the example above, add 1 mL of DMSO.

Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath or brief sonication can aid in dissolution if necessary.[7]

Visually inspect the solution against a light source to ensure there are no visible particles.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Preparing a Final Working Concentration of CHIR-124 in Cell Culture Medium

Objective: To prepare a final concentration of 100 nM CHIR-124 in 10 mL of cell culture

medium, with a final DMSO concentration of 0.1%.

Materials:

10 mM CHIR-124 stock solution in DMSO (from Protocol 1)

Complete cell culture medium, pre-warmed to 37°C

Sterile conical tube
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Sterile pipettes and tips

Procedure:

Intermediate Dilution: First, prepare a 1:100 intermediate dilution of your 10 mM stock

solution in pre-warmed medium.

Pipette 990 µL of pre-warmed medium into a sterile microcentrifuge tube.

Add 10 µL of the 10 mM CHIR-124 stock solution to the medium.

Gently vortex to mix. This results in a 100 µM intermediate solution.

Final Dilution:

In a sterile conical tube, add 9.99 mL of pre-warmed cell culture medium.

Add 10 µL of the 100 µM intermediate CHIR-124 solution to the 9.99 mL of medium.

Cap the tube and gently invert several times to ensure the solution is homogeneous. This

yields a final concentration of 100 nM CHIR-124.

Visually inspect the final working solution for any signs of precipitation before adding it to

your cells.

Visualizations
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Experimental Workflow for In Vitro Use of CHIR-124
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Troubleshooting CHIR-124 Precipitation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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